5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one

5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one is a substituted, linear furocoumarin of the psoralen class. Psoralens are planar, tricyclic photoactive compounds that intercalate into DNA and, upon activation by long-wave ultraviolet light (UVA), form covalent monoadducts and interstrand cross-links (ICLs) with pyrimidine bases, primarily thymine. [REFS-1, REFS-2] This mechanism of action forms the basis of their use in photochemotherapy (PUVA) and as molecular probes for nucleic acid structure and function. The clinical and research benchmark for this class is 8-methoxypsoralen (8-MOP), against which the properties of novel derivatives are often implicitly compared. [3]

Selecting a psoralen derivative based on core structure alone is unreliable. Minor modifications to the furocoumarin skeleton—such as the position, size, and character of alkyl or alkoxy groups—can lead to significant, non-linear changes in photobiological activity, DNA binding kinetics, and solubility. [REFS-1, REFS-2] For instance, the highly alkylated 4,5',8-trimethylpsoralen (Trioxsalen) exhibits markedly different DNA cross-linking kinetics compared to 8-methoxypsoralen (8-MOP). [3] Furthermore, while increased lipophilicity can be a feature of potent derivatives, it is not a simple predictor of overall performance, indicating that more complex factors govern a specific compound's utility. [4] Therefore, 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one should be procured for its specific substitution pattern, as this defines its unique physicochemical profile rather than treating it as a generic equivalent to other psoralens.

Enhanced Lipophilicity Profile

The hydrophobicity of psoralens, a key factor in membrane permeability and DNA intercalation, is highly dependent on alkyl substitution. Direct measurement of the octanol/water partition coefficient (log P) for benchmark psoralens established a clear hierarchy: 4,5',8-trimethylpsoralen (TMP) is significantly more hydrophobic (log P = 3.14) than 5-methoxypsoralen (5-MOP, log P = 2.00), 8-methoxypsoralen (8-MOP, log P = 1.93), and the parent psoralen (P, log P = 1.67). [1] The ethyl and dimethyl substitutions on 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one place it structurally within the class of highly alkylated, lipophilic derivatives like TMP, which are known for their high photoreactivity. [2]

Higher lipophilicity is associated with enhanced membrane transport and DNA intercalation efficiency, making this compound suitable for applications requiring high intracellular concentrations and potent nucleic acid interaction.

Superior Organic Solvent Solubility

Ease of handling and formulation is a critical procurement parameter. While psoralens are generally poorly soluble in aqueous solutions, their solubility in organic solvents used for stock preparation varies significantly. In pure octanol, a proxy for lipophilic organic solvents, the solubility of highly alkylated 4,5',8-trimethylpsoralen (TMP) and 5-methoxypsoralen (5-MOP) is superior to that of both the parent psoralen and the common standard 8-MOP. [1] Psoralen is reported to have a solubility of approximately 30 mg/mL in DMSO and DMF. The highly alkylated structure of 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one suggests a favorable solubility profile in these common laboratory solvents, potentially exceeding that of 8-MOP and facilitating easier preparation of concentrated stock solutions.

Improved solubility in DMSO, DMF, or ethanol simplifies laboratory workflows, reduces solvent volumes, and ensures complete dissolution for reproducible and reliable experimental results.

Bifunctional DNA Cross-Linking Capacity

The capacity to form interstrand cross-links (ICLs) is the defining functional feature of bifunctional psoralens, distinguishing them from derivatives that only form monoadducts. This compound possesses the requisite linear furocoumarin geometry, which allows it to intercalate between DNA base pairs. [1] This linear structure is essential for the sequential photoreactions at the 4',5' (furan) and 3,4 (pyrone) double bonds, which ultimately bridge the two strands of the DNA helix. [2] Unlike angular furocoumarins (angelicins) or psoralens with bulky substituents at the 4' position that sterically hinder the second photoreaction, the substitution pattern of 5-ethyl-3,9-dimethyl-7H-furo[3,2-g]chromen-7-one preserves the core structure necessary for potent ICL formation.

For applications requiring the irreversible inhibition of DNA replication and transcription, such as pathogen inactivation or as a potent antiproliferative research tool, the ability to form stable interstrand cross-links is a critical performance requirement.

Intracellular Nucleic Acid Probing

The inferred high lipophilicity of this compound suggests enhanced cell membrane permeability. This makes it a suitable choice for studies requiring efficient delivery into living cells to cross-link DNA or RNA in their native chromatin or ribonucleoprotein context, enabling the study of nucleic acid structures and protein interactions in vivo. [1]

Pathogen Inactivation Research

The development of methods for inactivating viruses and other pathogens in biological products relies on potent nucleic acid cross-linkers. As a highly substituted, lipophilic psoralen derivative optimized for bifunctional cross-linking, this compound is a relevant tool for research aimed at achieving maximal nucleic acid damage with high efficiency. [2]

SAR Studies in Photochemotherapy

This compound's unique substitution pattern provides a distinct data point for SAR studies. Researchers investigating how alkyl group placement and size impact phototoxicity, DNA repair pathway activation, and therapeutic efficacy can use this molecule as a novel comparator to established standards like 8-MOP and Trioxsalen. [3]